Cas no 59066-90-9 (1-Propanamine, 3,3-dimethoxy-N-propyl-)
59066-90-9 structure
Product Name:1-Propanamine, 3,3-dimethoxy-N-propyl-
CAS No:59066-90-9
MF:C8H19NO2
MW:161.24196267128
CID:339989
PubChem ID:71443182
Update Time:2025-04-19
1-Propanamine, 3,3-dimethoxy-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 3,3-dimethoxy-N-propyl-
- 3,3-dimethoxy-N-propylpropan-1-amine
- 59066-90-9
- DTXSID10852017
-
- Inchi: 1S/C8H19NO2/c1-4-6-9-7-5-8(10-2)11-3/h8-9H,4-7H2,1-3H3
- InChI Key: ZNLWSJYZRSCVEU-UHFFFAOYSA-N
- SMILES: O(C)C(CCNCCC)OC
Computed Properties
- Exact Mass: 161.14167
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
1-Propanamine, 3,3-dimethoxy-N-propyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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